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For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
of Plant Metabolites and Defense Compound Production.

This guide provides a detailed comparative analysis of the metabolic profiles of plants with and
without a functional Geranyllinalool Synthase (GLS). The presence of GLS is pivotal for the
biosynthesis of geranyllinalool, a key acyclic diterpene alcohol. This compound serves as a
precursor to the volatile C16-homoterpene (E,E)-4,8,12-trimethyltrideca-1,3,7,11-tetraene
(TMTT), a critical signaling molecule in plant defense against herbivores.[1][2][3][4]
Understanding the metabolic shifts resulting from the presence or absence of GLS offers
valuable insights into plant defense mechanisms and provides potential targets for metabolic
engineering and the development of novel pest control strategies.

Quantitative Metabolic Comparison

The primary metabolic distinction between plants with and without a functional Geranyllinalool
Synthase lies in the production of geranyllinalool and its downstream derivative, TMTT. The
following tables summarize the quantitative differences observed in various studies involving
wild-type plants and their GLS-deficient counterparts (e.g., through gene knockout or
silencing).
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May show May show
Other . .
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Terpenoids
y changes y changes

Enzyme Kinetics of Geranyllinalool

Synthase

Enzyme SIGLS (from Solanum lycopersicum)
Substrate Geranylgeranyl diphosphate (GGPP)
Km value 18.7 uM

Turnover rate (kcat) 6.85s71

Reference [2]

Signaling and Biosynthetic Pathways

The production of geranyllinalool is initiated by the conversion of geranylgeranyl diphosphate
(GGPP), a central intermediate in the diterpenoid pathway.[2][3] This reaction is catalyzed by
Geranyllinalool Synthase. The expression of the GLS gene is often induced by biotic stress,
such as herbivore feeding, and is regulated by the jasmonic acid signaling pathway.[3][4]
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Geranylgeranyl Diphosphate (GGPP) ~[—Ceranylinalool Synthase (GLS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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